Cas no 2228781-20-0 (2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene)

• Product Name: 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene
• CAS No: 2228781-20-0
• MF: C₁₁H₁₁F
• MW: 162.203446626663
• CID: 6187211
• PubChem ID: 149495494
• Update Time: 2025-06-18

2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene
• EN300-1809334
• 2228781-20-0

• Inchi： 1S/C11H11F/c1-4-8(2)11-7-10(12)6-5-9(11)3/h1,5-8H,2-3H3
• InChI Key： ZFYAHTHIDDVTFC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C#C)C

Computed Properties

• Exact Mass: 162.084478513g/mol
• Monoisotopic Mass: 162.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene

Professional Introduction to Compound with CAS No. 2228781-20-0 and Product Name: 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene

Compound with the CAS number 2228781-20-0 and the product name 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro-substituent and an alkyne moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

The fluoro-substituent at the 4-position of the benzene ring is a critical feature that enhances the compound's pharmacological activity. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and electronic properties of organic molecules. In the context of drug design, fluorine substitution often leads to improved bioavailability and reduced susceptibility to enzymatic degradation. The specific positioning of the fluoro-substituent in 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene contributes to its unique interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Furthermore, the but-3-ynyl group attached to the benzene ring introduces a reactive alkyne moiety into the molecule. Alkynes are versatile functional groups that can participate in various chemical transformations, including Sonogashira coupling reactions, which are widely used in organic synthesis. The presence of this group opens up numerous possibilities for further derivatization, allowing chemists to explore diverse structural analogs with tailored pharmacological properties. This flexibility makes 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene an attractive building block for medicinal chemists seeking to develop innovative drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, further enhancing the potential of compounds like 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying novel drug-target interactions. These computational methods have revealed that the compound exhibits promising binding affinity to various biological targets, including enzymes and receptors involved in critical metabolic pathways. Such findings underscore its potential as a lead compound for further optimization.

In addition to its structural uniqueness, 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene has shown intriguing pharmacological effects in preclinical studies. Initial research indicates that it may possess anti-inflammatory, antioxidant, and even anticancer properties. These effects are attributed to its ability to modulate key signaling pathways associated with these diseases. For instance, the fluoro-substituent may enhance its interaction with specific enzymes involved in inflammation, while the but-3-ynyl group could contribute to its antioxidant activity by participating in radical scavenging reactions.

The synthesis of 2-(but-3-yn-2-yl)-4-fluoro-1-methylbenzene involves sophisticated organic reactions that highlight the compound's synthetic challenge and elegance. The introduction of both the fluoro-substituent and the alkyne moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only showcase the compound's synthetic accessibility but also demonstrate the cutting-edge capabilities of modern organic chemistry.

As research in pharmaceutical chemistry continues to evolve, compounds like 2-(but-3-ylyl)-4-fluoro-l-methylbenzene are expected to play a pivotal role in discovering new therapeutic agents. The combination of structural features such as the fluoro-substituent and the but-yln group provides a rich foundation for exploring diverse pharmacological profiles. Future studies will likely focus on optimizing synthetic routes, evaluating pharmacokinetic properties, and conducting extensive preclinical trials to assess safety and efficacy.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development process for compounds like this one. Predictive models can now rapidly screen vast chemical libraries for potential hits based on desired pharmacological properties. This approach has already led to significant breakthroughs in identifying novel drug candidates with high precision and efficiency. The application of these technologies to 2-(but-yln)-4-fluoro-l-methylbenzene holds promise for uncovering new therapeutic applications that were previously unexplored.

In conclusion, 2228781 20 0 CAS no product name 2 but yl 4 fluo ro l me th yl be nze ne is a structurally fascinating compound with significant potential in pharmaceutical research and development Its unique combination of functional groups makes it a versatile scaffold for designing novel drugs Current research highlights its promising pharmacological effects as well as advanced synthetic methodologies used in its preparation As scientific understanding progresses this compound is poised to contribute substantially to medical innovation